(1S*,5R*)-6-(3-fluoro-4-methoxybenzoyl)-3-[(4-methyl-1H-imidazol-5-yl)methyl]-3,6-diazabicyclo[3.2.2]nonane

• IUPAC Name: (3-fluoro-4-methoxyphenyl)-[(1S,5R)-3-[(5-methyl-1H-imidazol-4-yl)methyl]-3,6-diazabicyclo[3.2.2]nonan-6-yl]methanone
• InChI: InChI=1S/C20H25FN4O2/c1-13-18(23-12-22-13)11-24-8-14-3-5-16(10-24)25(9-14)20(26)15-4-6-19(27-2)17(21)7-15/h4,6-7,12,14,16H,3,5,8-11H2,1-2H3,(H,22,23)/t14-,16+/m0/s1
• InChI Key: ZNIOOISUNOPRKO-GOEBONIOSA-N
• Canonical SMILES: CC1=C(N=CN1)CN2CC3CCC(C2)N(C3)C(=O)C4=CC(=C(C=C4)OC)F
• Isomeric SMILES: CC1=C(N=CN1)CN2C[C@@H]3CC[C@H](C2)N(C3)C(=O)C4=CC(=C(C=C4)OC)F
• Molecular Formula: C20H25FN4O2
• Molecular Weight: 372.4 g/mol

Description

• This compound is part of the 3,6-diazabicyclo[3.2.2]nonane family, which includes various derivatives studied for their unique chemical and physical properties. These compounds often serve as important intermediates in organic synthesis and have been the subject of numerous studies to understand their structure, reactivity, and potential applications.

• Synthesis Analysis

  The synthesis of similar diazabicyclo[3.2.2]nonane derivatives typically involves multi-step reactions. Methods such as reduction, debenzylation, and cyclization are common in their synthesis process. For example, the synthesis of related compounds involved reductions with LiAlH4 and debenzylation (Nikit-skaya & Yakhontov, 1970).

• Molecular Structure Analysis

  The molecular structure of diazabicyclo[3.2.2]nonane derivatives has been elucidated using techniques like NMR spectroscopy and X-ray crystallography. These analyses reveal the conformation of these compounds, often showing a bicyclic structure with distinct substituents (Bogdanov et al., 1988).

• Chemical Reactions and Properties

  Diazabicyclo[3.2.2]nonane derivatives engage in various chemical reactions, such as cycloaddition and 1,3-dipolar reactions. These reactions often lead to the formation of novel bicyclic structures, demonstrating the compound's versatility in synthetic chemistry (Ong & Chien, 1996).

• Physical Properties Analysis

  The physical properties, including melting and boiling points, solubility, and stability, are crucial for understanding the behavior of these compounds under various conditions. For instance, studies on similar compounds have reported on their stability under different temperatures and their solubility in various solvents.

• Chemical Properties Analysis

  The chemical properties of diazabicyclo[3.2.2]nonane derivatives include reactivity with different chemical groups, acidity or basicity, and susceptibility to undergo certain types of chemical transformations. Studies often focus on the reactivity of these compounds in different chemical environments, contributing to the understanding of their potential applications in synthesis.